Cas no 91660-70-7 (Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)

• Product Name: Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
• CAS No: 91660-70-7
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 2845197
• PubChem ID: 71328379
• Update Time: 2025-04-21

Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
• DTXSID90757339
• 91660-70-7

• Inchi： 1S/C8H14N4O2/c1-8(2,3)12-10-6(9-11-12)5-7(13)14-4/h5H2,1-4H3
• InChI Key： LCVSVPHBUAJOGN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 198.11167570Da
• Monoisotopic Mass: 198.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.9Ų